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Compound Name: 2-Methoxy-5-nitrophenol

Cat. No.: B041512 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Methoxy-5-nitrophenol, a key intermediate in the synthesis of various pharmacologically

active compounds, including GABA analogues and phosphodiesterase inhibitors.[1] This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis, offering a detailed analysis of its Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data obtained for 2-Methoxy-5-
nitrophenol.

Table 1: ¹H NMR Spectroscopic Data
Chemical Shift
(ppm)

Multiplicity Integration Assignment

Data not available

Note: Specific peak assignments for ¹H NMR were not explicitly found in the searched

literature. General spectral information is available.[2]

Table 2: ¹³C NMR Spectroscopic Data
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Chemical Shift (ppm) Assignment

Data not available

Note: While the availability of ¹³C NMR spectra is confirmed[3][4], specific chemical shift values

are not detailed in the provided search results.

Table 3: Infrared (IR) Spectroscopy Data
Wavenumber (cm⁻¹) Assignment of Functional Group

Data not available

Note: IR spectra for 2-Methoxy-5-nitrophenol are available, indicating the presence of key

functional groups.[5] However, a detailed peak table was not found in the initial search.

Table 4: Mass Spectrometry (MS) Data
m/z Ratio Ion

169 [M]+

123

111

Note: The mass spectrometry data corresponds to the molecular weight of 2-Methoxy-5-
nitrophenol (169.13 g/mol ).[6] The fragmentation pattern is also partially available through

GC-MS data.[6]

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above. These are based on standard laboratory practices for organic compound

analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the carbon-hydrogen framework of 2-Methoxy-5-nitrophenol.
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Instrumentation: A 400 MHz NMR spectrometer.[2]

Sample Preparation:

A small quantity of 2-Methoxy-5-nitrophenol is dissolved in deuterated chloroform (CDCl₃).

[2]

The solution is transferred to a 5 mm NMR tube.

A small amount of tetramethylsilane (TMS) is added as an internal standard.

Data Acquisition:

The NMR tube is placed in the spectrometer.

The magnetic field is shimmed to achieve homogeneity.

¹H and ¹³C NMR spectra are acquired at room temperature. For ¹³C NMR, a proton-

decoupled sequence is typically used to simplify the spectrum.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in 2-Methoxy-5-nitrophenol.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation (KBr Pellet Method):

A small amount of 2-Methoxy-5-nitrophenol is finely ground with dry potassium bromide

(KBr).

The mixture is pressed into a thin, transparent pellet using a hydraulic press.

Data Acquisition:

A background spectrum of the empty sample compartment is recorded.

The KBr pellet is placed in the sample holder.
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The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of 2-Methoxy-5-
nitrophenol.

Instrumentation: A Gas Chromatograph-Mass Spectrometer (GC-MS).

Sample Preparation:

A dilute solution of 2-Methoxy-5-nitrophenol is prepared in a volatile organic solvent (e.g.,

methanol or dichloromethane).

Data Acquisition:

The sample is injected into the GC, where it is vaporized and separated from the solvent.

The separated compound enters the mass spectrometer.

Electron ionization (EI) is typically used to generate charged fragments.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

The detector records the abundance of each ion.

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 2-Methoxy-5-nitrophenol.
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Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Profile of 2-Methoxy-5-nitrophenol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041512#spectroscopic-data-of-2-methoxy-5-
nitrophenol-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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